Propargyl-PEG3-NHS ester
Propargyl-PEG3-NHS ester
Propargyl-PEG3-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1428629-71-3
VCID:
VC0540324
InChI:
InChI=1S/C14H19NO7/c1-2-6-19-8-10-21-11-9-20-7-5-14(18)22-15-12(16)3-4-13(15)17/h1H,3-11H2
SMILES:
C#CCOCCOCCOCCC(=O)ON1C(=O)CCC1=O
Molecular Formula:
C14H19NO7
Molecular Weight:
313.306
Propargyl-PEG3-NHS ester
CAS No.: 1428629-71-3
Cat. No.: VC0540324
Molecular Formula: C14H19NO7
Molecular Weight: 313.306
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG3-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1428629-71-3 |
| Molecular Formula | C14H19NO7 |
| Molecular Weight | 313.306 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[2-(2-prop-2-ynoxyethoxy)ethoxy]propanoate |
| Standard InChI | InChI=1S/C14H19NO7/c1-2-6-19-8-10-21-11-9-20-7-5-14(18)22-15-12(16)3-4-13(15)17/h1H,3-11H2 |
| Standard InChI Key | AFNLQDMYYPMSFL-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCC(=O)ON1C(=O)CCC1=O |
| Appearance | Solid powder |
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